Cas no 3002487-05-7 (5-Bromo-2-(methylthio)benZofuran)

• Product Name: 5-Bromo-2-(methylthio)benZofuran
• CAS No: 3002487-05-7
• MF: C₉H₇BrOS
• MW: 243.120280504227
• CID: 6797209
• PubChem ID: 60125195
• Update Time: 2025-06-09

5-Bromo-2-(methylthio)benZofuran Chemical and Physical Properties

Names and Identifiers

• 3002487-05-7
• 5-Bromo-2-(methylthio)benZofuran

• Inchi： 1S/C9H7BrOS/c1-12-9-5-6-4-7(10)2-3-8(6)11-9/h2-5H,1H3
• InChI Key： RBIDOWILRRSOMF-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C=C(O2)SC

Computed Properties

• Exact Mass: 241.94010g/mol
• Monoisotopic Mass: 241.94010g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 38.4Ų

Additional information on 5-Bromo-2-(methylthio)benZofuran

Research Briefing on 5-Bromo-2-(methylthio)benZofuran (CAS: 3002487-05-7): Recent Advances and Applications in Chemical Biology and Medicine

5-Bromo-2-(methylthio)benZofuran (CAS: 3002487-05-7) is a heterocyclic compound that has garnered significant attention in recent years due to its potential applications in medicinal chemistry and chemical biology. This compound, characterized by its benzofuran core substituted with a bromine atom and a methylthio group, has been explored for its unique physicochemical properties and biological activities. Recent studies have focused on its synthesis, structural modifications, and pharmacological evaluations, positioning it as a promising scaffold for drug discovery and development.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic pathways for 5-Bromo-2-(methylthio)benZofuran and its derivatives. The study highlighted the compound's versatility as a building block for constructing more complex molecules with potential therapeutic applications. The authors employed palladium-catalyzed cross-coupling reactions to introduce various functional groups, enhancing the compound's bioactivity and selectivity. These synthetic strategies have opened new avenues for the development of novel inhibitors targeting specific enzymes or receptors involved in disease pathways.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, where 5-Bromo-2-(methylthio)benZofuran was evaluated for its inhibitory effects on protein-protein interactions (PPIs) relevant to cancer and neurodegenerative diseases. The study demonstrated that the compound's bromine and methylthio substituents play critical roles in binding to hydrophobic pockets of target proteins, thereby disrupting pathogenic PPIs. Molecular docking and dynamics simulations further elucidated the binding mechanisms, providing a structural basis for optimizing the compound's potency and specificity.

Recent preclinical studies have also explored the pharmacokinetic and toxicological profiles of 5-Bromo-2-(methylthio)benZofuran. A 2023 European Journal of Pharmaceutical Sciences publication reported that the compound exhibits favorable metabolic stability and low cytotoxicity in vitro, making it a viable candidate for further in vivo studies. However, challenges such as poor aqueous solubility and potential off-target effects were identified, prompting researchers to investigate prodrug strategies and formulation approaches to improve its drug-like properties.

In the context of infectious diseases, a 2024 study in Bioorganic & Medicinal Chemistry Letters revealed that 5-Bromo-2-(methylthio)benZofuran derivatives exhibit potent antimicrobial activity against drug-resistant bacterial strains. The researchers attributed this activity to the compound's ability to interfere with bacterial cell wall synthesis and efflux pump mechanisms. These findings underscore the potential of 5-Bromo-2-(methylthio)benZofuran as a lead compound for developing new antibiotics to address the growing threat of antimicrobial resistance.

Looking ahead, ongoing research aims to expand the therapeutic applications of 5-Bromo-2-(methylthio)benZofuran by exploring its interactions with novel biological targets. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical candidates. Additionally, advancements in computational chemistry and high-throughput screening technologies will likely facilitate the identification of optimized derivatives with enhanced efficacy and safety profiles.

In conclusion, 5-Bromo-2-(methylthio)benZofuran (CAS: 3002487-05-7) represents a versatile and promising scaffold in chemical biology and medicinal chemistry. Recent studies have elucidated its synthetic accessibility, biological activities, and potential therapeutic applications, paving the way for future innovations in drug discovery. Continued research efforts will be essential to address existing challenges and unlock the full potential of this compound in treating various diseases.